(3S,4R)-3-Methyltetrahydro-2H-pyran-4-amine HCl

• IUPAC Name: (3S,4R)-3-methyloxan-4-amine;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c1-5-4-8-3-2-6(5)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key: KNQUEEOHOGWETD-KGZKBUQUSA-N
• Canonical SMILES: CC1COCCC1N.Cl
• Isomeric SMILES: C[C@@H]1COCC[C@H]1N.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol

Description

(3S,4R)-3-Methyltetrahydro-2H-pyran-4-amine HCl, also known as (3S,4R)-4-Amino-3-methyltetrahydropyran hydrochloride, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. In

Scientific Research Applications

Synthesis and Chemical Transformations

• Facilitating Efficient Synthesis : Wang et al. (2011) described a novel synthesis method for derivatives of 2H-pyran-2-one, highlighting the role of similar compounds in creating efficient, environmentally friendly synthesis protocols (Wang, Zou, Zhao, & Shi, 2011).
• Development of β,γ-Unsaturated Amines : Gevorkyan et al. (1981) synthesized dibromides related to tetrahydropyran and explored their reactions with amines, demonstrating the chemical versatility of these compounds (Gevorkyan, Kazaryan, Khizantsyan, Arakelyan, & Panosyan, 1981).

Biological and Pharmaceutical Research

• Development of Antidepressants : Santra et al. (2012) explored the structure of tetrahydro-2H-pyran-3-amine analogues and identified potent triple monoamine reuptake inhibitors, pointing to potential applications in antidepressant drug development (Santra, Gogoi, Gopishetty, Antonio, Zhen, Reith, & Dutta, 2012).
• Exploration in Corrosion Inhibition : Al-amiery et al. (2013) synthesized a novel compound from a reaction involving a derivative of 2H-pyran-4-amine and demonstrated its effectiveness as a corrosion inhibitor, indicating applications in materials science (Al-amiery, Kadhum, Mohamad, & Junaedi, 2013).

Applications in Organic Chemistry and Materials Science

• Synthesis of Fusedpyrrolopyrrolidinones : Okamoto et al. (1997) worked on the synthesis of compounds including tetrahydropyran derivatives, leading to the creation of fusedpyrrolopyrrolidinones, which are significant in organic chemistry research (Okamoto, Kaneda, Yamasaki, Okawara, & Furukawa, 1997).
• Chemoselectivity in Amination : Shen et al. (2010) investigated the amination of quinazolines with aminopyrazoles, demonstrating the chemoselective reactions involving tetrahydropyran derivatives, relevant in organic synthesis (Shen, Hong, He, Mo, Hu, Sun, & Hu, 2010).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as pilocarpine, are known to act on muscarinic acetylcholine receptors .

Mode of Action

Similar compounds like pilocarpine are known to exert parasympathomimetic effects by selectively working on muscarinic receptors .

Biochemical Pathways

A compound with a similar structure, (3s,4r)-gne-6893, is known to inhibit hpk1, which is involved in the mapk/erk pathway .

Result of Action

Similar compounds like migalastat have been shown to increase endogenous alpha-galactosidase (alpha-gal a) activity in white blood cells, as well as in skin and kidney for the majority of patients .